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Compound of Interest

Compound Name: EAD1

Cat. No.: B8069096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a comprehensive guide for the preparation, storage, and handling of a

stock solution for the experimental compound EAD1. Adherence to these protocols is crucial

for ensuring the accuracy, reproducibility, and reliability of experimental results. The following

sections detail the physicochemical properties of EAD1, a step-by-step protocol for stock

solution preparation, and illustrative diagrams for a relevant signaling pathway and a general

experimental workflow.

1. EAD1: Physicochemical Properties

A summary of the key quantitative data for EAD1 is presented in the table below. This

information is essential for accurate calculations and proper handling of the compound.
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Property Value Notes

Molecular Weight 450.5 g/mol
Use this value for all

concentration calculations.

Appearance
White to off-white crystalline

solid

Visually inspect the compound

upon receipt to ensure it

matches this description.

Purity >99% (by HPLC)

Refer to the Certificate of

Analysis (CoA) for the exact

purity of your specific lot.

Solubility in DMSO ≥ 50 mg/mL (≥ 111 mM)

Dimethyl sulfoxide (DMSO) is

the recommended solvent for

creating a high-concentration

primary stock solution.

Solubility in Ethanol ≥ 10 mg/mL (≥ 22.2 mM)

Ethanol can be used as a

solvent for some applications,

but lower solubility may limit

the maximum stock

concentration.

Aqueous Solubility < 0.1 mg/mL

EAD1 is poorly soluble in

aqueous solutions. Direct

dissolution in cell culture media

or aqueous buffers is not

recommended.

Storage of Solid -
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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